Cas no 921841-57-8 (2-(5-methyl-1,3,4-oxadiazol-2-yl)-1-propyl-1H-indole)

• Product Name: 2-(5-methyl-1,3,4-oxadiazol-2-yl)-1-propyl-1H-indole
• CAS No: 921841-57-8
• MF: C₁₄H₁₅N₃O
• MW: 241.288402795792
• CID: 6443796
• PubChem ID: 40693674
• Update Time: 2025-08-03

2-(5-methyl-1,3,4-oxadiazol-2-yl)-1-propyl-1H-indole Chemical and Physical Properties

Names and Identifiers

• 2-(5-methyl-1,3,4-oxadiazol-2-yl)-1-propyl-1H-indole
• 921841-57-8
• 2-methyl-5-(1-propyl-1H-indol-2-yl)-1,3,4-oxadiazole
• 2-methyl-5-(1-propylindol-2-yl)-1,3,4-oxadiazole
• AKOS024629520
• F2227-0003

• Inchi： 1S/C14H15N3O/c1-3-8-17-12-7-5-4-6-11(12)9-13(17)14-16-15-10(2)18-14/h4-7,9H,3,8H2,1-2H3
• InChI Key： YVFNBKMIMAGNQF-UHFFFAOYSA-N
• SMILES： O1C(C)=NN=C1C1=CC2C=CC=CC=2N1CCC

Computed Properties

• Exact Mass: 241.121512110g/mol
• Monoisotopic Mass: 241.121512110g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 286
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.8
• Topological Polar Surface Area: 43.8Ų

Additional information on 2-(5-methyl-1,3,4-oxadiazol-2-yl)-1-propyl-1H-indole

Comprehensive Overview of 2-(5-methyl-1,3,4-oxadiazol-2-yl)-1-propyl-1H-indole (CAS No. 921841-57-8)

2-(5-methyl-1,3,4-oxadiazol-2-yl)-1-propyl-1H-indole (CAS No. 921841-57-8) is a heterocyclic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features and potential applications. The compound belongs to the indole family, which is known for its diverse biological activities. The incorporation of the 1,3,4-oxadiazole moiety further enhances its chemical versatility, making it a subject of interest in drug discovery and material science.

Recent studies have highlighted the role of 2-(5-methyl-1,3,4-oxadiazol-2-yl)-1-propyl-1H-indole in modulating specific biological pathways. Researchers are particularly intrigued by its potential as a small molecule inhibitor or agonist in targeted therapies. The compound's propyl side chain and methyl-substituted oxadiazole ring contribute to its lipophilicity and binding affinity, which are critical factors in drug design. These properties align with current trends in precision medicine and personalized therapeutics, where molecular specificity is paramount.

In the context of green chemistry and sustainable development, CAS No. 921841-57-8 has also been explored for its potential in eco-friendly synthesis routes. The compound's stability under mild conditions makes it a candidate for catalytic processes and biocompatible applications. This aligns with the growing demand for environmentally benign chemicals in industrial and academic settings.

From a structural perspective, the indole-oxadiazole hybrid framework of 2-(5-methyl-1,3,4-oxadiazol-2-yl)-1-propyl-1H-indole offers intriguing possibilities for molecular engineering. Its aromatic systems and hydrogen-bonding capabilities make it a versatile scaffold for designing functional materials, such as organic semiconductors or fluorescent probes. These applications are highly relevant to advancements in optoelectronics and bioimaging technologies.

The compound's synthetic accessibility is another area of interest. Researchers have developed efficient protocols for its preparation, often involving multicomponent reactions or microwave-assisted synthesis. These methods cater to the need for high-throughput screening and library generation in modern drug discovery. Additionally, the compound's scalability makes it attractive for industrial applications.

In summary, 2-(5-methyl-1,3,4-oxadiazol-2-yl)-1-propyl-1H-indole (CAS No. 921841-57-8) represents a promising candidate for multiple scientific disciplines. Its structural uniqueness, biological relevance, and material potential position it as a compound of enduring interest. As research continues to uncover its full capabilities, this molecule is likely to play an increasingly important role in addressing contemporary challenges in healthcare, sustainability, and technology.